Cas no 118220-72-7 (Benzothiazole, 6-ethyl-)

Benzothiazole, 6-ethyl- structure
Benzothiazole, 6-ethyl- structure
Product Name:Benzothiazole, 6-ethyl-
CAS No:118220-72-7
MF:C9H9NS
MW:163.239460706711
CID:131799
PubChem ID:17918147
Update Time:2025-04-19

Benzothiazole, 6-ethyl- Chemical and Physical Properties

Names and Identifiers

    • Benzothiazole, 6-ethyl-
    • 6-ethyl-1,3-benzothiazole
    • Benzothiazole, 6-ethyl- (9CI)
    • 6-Ethylbenzo[d]thiazole, 97%
    • Benzothiazole,6-ethyl-(9ci)
    • SCHEMBL763958
    • DTXSID60591601
    • 118220-72-7
    • Inchi: 1S/C9H9NS/c1-2-7-3-4-8-9(5-7)11-6-10-8/h3-6H,2H2,1H3
    • InChI Key: CQGBKJUMTILWPU-UHFFFAOYSA-N
    • SMILES: S1C=NC2=CC=C(C=C12)CC

Computed Properties

  • Exact Mass: 163.04567
  • Monoisotopic Mass: 163.04557046g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 138
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 41.1Ų

Experimental Properties

  • PSA: 12.89
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